Cas no 5556-46-7 (2-Thiophenebutanoicacid, 5-(2,2-dimethylpentyl)-)
5556-46-7 structure
Product Name:2-Thiophenebutanoicacid, 5-(2,2-dimethylpentyl)-
CAS No:5556-46-7
MF:C14H18N2
MW:214.306123256683
CID:379720
PubChem ID:691260
Update Time:2025-04-19
2-Thiophenebutanoicacid, 5-(2,2-dimethylpentyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenebutanoicacid, 5-(2,2-dimethylpentyl)-
- 1H-Pyrazole, 5-(1,1-dimethylethyl)-3-(phenylmethyl)-
- 3-Benzyl-5-tert-butyl-1H-pyrazole
- DTXSID10970902
- SR-01000513284-1
- HMS1375E07
- AKOS005393155
- MixCom6_001184
- Cambridge id 5556467
- 5556-46-7
- CHEMBL1522071
- CCG-11454
- MLS000061442
- 5-benzyl-3-tert-butyl-1H-pyrazole
- BIM-0024306.P001
- HMS2445H14
- SR-01000513284
- CBMicro_024160
- SMR000069852
- ChemDiv2_002207
- AB00088973-01
-
- Inchi: 1S/C14H18N2/c1-14(2,3)13-10-12(15-16-13)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,15,16)
- InChI Key: WQKMACGRTRICNN-UHFFFAOYSA-N
- SMILES: N1=C(C=C(CC2C=CC=CC=2)N1)C(C)(C)C
Computed Properties
- Exact Mass: 214.14714
- Monoisotopic Mass: 214.146999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7
- XLogP3: 3.9
Experimental Properties
- Density: 1.034
- Boiling Point: 347.5°C at 760 mmHg
- Flash Point: 148.9°C
- Refractive Index: 1.555
- PSA: 28.68
2-Thiophenebutanoicacid, 5-(2,2-dimethylpentyl)- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5556-46-7 (2-Thiophenebutanoicacid, 5-(2,2-dimethylpentyl)-) Related Products
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